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Compound of Interest

Compound Name: 4-Chloro-2-methylthiopyrimidine

Cat. No.: B146335 Get Quote

An In-depth Technical Guide to 4-Chloro-2-
methylthiopyrimidine
This technical guide provides a comprehensive overview of 4-Chloro-2-methylthiopyrimidine,

a heterocyclic organic compound significant as a pharmaceutical intermediate.[1] The

document details its chemical structure, nomenclature, physicochemical properties, and a

representative synthetic protocol.

Chemical Structure and IUPAC Name
4-Chloro-2-methylthiopyrimidine is an organohalogen and heterocyclic compound.[2] Its

structure consists of a pyrimidine ring substituted with a chlorine atom at the 4th position and a

methylthio group at the 2nd position.[2]

IUPAC Name: 4-chloro-2-(methylthio)pyrimidine.[3]

Synonyms: 4-Chloro-2-methylsulfanylpyrimidine, Pyrimidine, 4-chloro-2-(methylthio)-.[3][4]

Canonical SMILES: CSC1=NC=CC(=N1)Cl.[2]

InChI: InChI=1S/C5H5ClN2S/c1-9-5-7-3-2-4(6)8-5/h2-3H,1H3.[3]

InChIKey: DFOHHQRGDOQMKG-UHFFFAOYSA-N.[3]
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Physicochemical and Spectroscopic Data
The properties of 4-Chloro-2-methylthiopyrimidine are summarized in the table below. The

compound typically appears as a colorless to light yellow or brown liquid or a white to off-white

crystalline solid.[1][2]

Property Value Reference

Molecular Formula C₅H₅ClN₂S [2]

Molecular Weight 160.62 g/mol [4]

Appearance

Colorless to light yellow/brown

liquid or white to off-white

crystalline solid

[1][2]

Melting Point -2 °C

Boiling Point 139-140 °C at 36 mmHg

Density 1.381 g/mL at 25 °C

Refractive Index n20/D 1.6

Flash Point 113 °C (closed cup)

Solubility

Sparingly soluble in water,

ethanol, and

dimethylformamide.

[2]

¹H NMR Varian A-60 [3]

¹³C NMR Available [3]

Experimental Protocols
A common method for the synthesis of 4-Chloro-2-methylthiopyrimidine involves the

chlorination of the corresponding 4-hydroxy pyrimidine derivative. The following protocol is

based on a patented manufacturing process.[5]

Synthesis of 4-Chloro-2-methylthiopyrimidine from 4-hydroxy-2-methylthiopyrimidine:
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Reaction Setup: To a reaction vessel, add 7.1 g (0.05 mol) of 4-hydroxy-2-

methylthiopyrimidine and 36.9 g of toluene.[5]

Reagent Addition: While stirring the mixture, add 5.1 g (0.05 mol) of triethylamine.

Subsequently, slowly add 7.7 g (0.05 mol) of phosphorus oxychloride.[5]

Reaction Conditions: Heat the reaction mixture to 80 °C and maintain this temperature for 1

hour.[5]

Quenching: After the reaction is complete, cool the mixture to room temperature. Quench the

reaction by the addition of 13.5 g of water.[5]

Work-up and Isolation: The product, 4-Chloro-2-methylthiopyrimidine, can then be isolated

from the organic phase. Further purification can be achieved through techniques such as

distillation under reduced pressure.

Visual Representations
The following diagram illustrates the chemical structure of 4-Chloro-2-methylthiopyrimidine.

Caption: Chemical structure of 4-Chloro-2-methylthiopyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Chemical structure and IUPAC name of 4-Chloro-2-
methylthiopyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146335#chemical-structure-and-iupac-name-of-4-
chloro-2-methylthiopyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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